Cas no 717-44-2 (4-methylbenzene-1,3-disulfonamide)

• Product Name: 4-methylbenzene-1,3-disulfonamide
• CAS No: 717-44-2
• MF: C₇H₁₀N₂O₄S₂
• MW: 250.295299053192
• MDL: MFCD01203035
• CID: 1749875
• PubChem ID: 241861
• Update Time: 2025-07-31

4-methylbenzene-1,3-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzene-1,3-disulfonamide
• NSC49754
• AC1Q6TS0
• 2,4-disulfamyltoluene
• SureCN1925948
• AC1L689W
• Toluol-2,4-disulfonamid
• 4-Methyl-benzol-1,3-disulfonsaeure-diamid
• 4-methyl-benzene-1,3-disulfonic acid diamide
• AR-1G3566
• CTK5D4976
• Toluene-2,4-disulfonamide
• Toluol-disulfonsaeure-(2,4)-diamid
• Toluol-2.4-disulfonamid
• NSC49754; AC1Q6TS0; 2,4-disulfamyltoluene; SureCN1925948; AC1L689W; Toluol-2,4-disulfonamid; 4-Methyl-benzol-1,3-disulfonsaeure-diamid; 4-methyl-benzene-1,3-disulfonic acid diamide; AR-1G3566; CTK5D4976; Toluene-2,4-disulfonamide; Toluol-disulfonsaeure-(2,4)-diamid; Toluol-2.4-disulfonamid;
• EN300-271786
• 4-Methyl-1,3-benzenedisulfonamide
• Toluol-2,4-disulfamid
• 717-44-2
• ZINC01681595
• DTXSID30287226
• NSC-49754
• UNII-5674UBC61A
• Q27261383
• SCHEMBL1925948
• 5674UBC61A
• AKOS009345535
• 1,3-Benzenedisulfonamide, 4-methyl-

• MDL： MFCD01203035
• Inchi： 1S/C7H10N2O4S2/c1-5-2-3-6(14(8,10)11)4-7(5)15(9,12)13/h2-4H,1H3,(H2,8,10,11)(H2,9,12,13)
• InChI Key： WNBQNPLPWYPVCU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)S(N)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 250.0083
• Monoisotopic Mass: 250.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 120.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds